

AKI-001 cost-effectiveness analysis in AKI care

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: AKI-001

CAS No.: 925218-37-7

Cat. No.: S548302

[Get Quote](#)

What AKI-001 Is and Why It's Not for AKI

According to chemical and pharmacological databases, **AKI-001** is a **small molecule compound that acts as a potent Aurora kinase inhibitor** [1] [2]. Its proposed mechanism of action is to block the activity of Aurora kinases A and B, which are enzymes critical for cell division (mitosis) [1] [2].

- **Intended Use and Status:** It was designed to inhibit tumor growth and has shown efficacy in mouse models of cancer (e.g., HCT116 xenografts) [2]. It is listed as an **experimental compound** and has not been approved for medical use in any country [1].
- **The Naming Confusion:** The "AKI" in its name is coincidental and does not stand for "Acute Kidney Injury." This highlights a crucial pitfall in nomenclature that researchers should be aware of.

Framework for Cost-Effectiveness Analysis in AKI Care

For your work on comparison guides, the standard methodology for evaluating the cost-effectiveness of genuine AKI diagnostics and therapies is well-established in the economic literature. The table below summarizes the key components.

Analysis Component	Description	Common Metrics & Models
Perspective	Analysis is typically conducted from the viewpoint of a specific healthcare	--

Analysis Component	Description	Common Metrics & Models
	system (e.g., UK's National Health Service) [3].	
Interventions & Comparators	New biomarkers or therapies are compared against the current standard of care [3] [4].	Standard care (monitoring serum creatinine & urine output); Novel biomarkers (e.g., NephroCheck, NGAL, CysC, L-FABP).

| **Model Structure** | Uses a combination of a short-term decision tree and a long-term Markov model to simulate patient outcomes [3] [5] [4]. | **Decision Tree:** Models initial test accuracy and short-term outcomes (e.g., ICU admission, need for RRT). **Markov Model:** Simulates lifetime progression of chronic kidney disease (CKD). | | **Key Data Inputs** | Includes diagnostic accuracy, probabilities of health outcomes, costs, and utility weights [3] [4]. | Sensitivity/Specificity; Probabilities of CKD, ESRD, mortality; Costs of tests, hospitalization, RRT; Health state utilities (for QALYs). | | **Outcome Measures** | The results are synthesized into a final metric that helps decision-makers judge value for money [3] [4]. | **QALYs:** Quality-Adjusted Life Years. **ICER:** Incremental Cost-Effectiveness Ratio (cost per QALY gained). |

Experimental Protocols for AKI Biomarker Evaluation

The cost-effectiveness models rely on data generated from specific clinical and experimental studies. Here are methodologies for key experiments cited in the search results:


- **Evaluating Diagnostic Accuracy of Biomarkers**
 - **Objective:** To determine the sensitivity and specificity of a novel biomarker (e.g., NephroCheck, NGAL) for detecting AKI earlier than serum creatinine [3] [4].
 - **Population:** Hospitalized adults or children at high risk for AKI (e.g., post-cardiac surgery) [3] [5].
 - **Method:** A prospective cohort study where both the new biomarker and serum creatinine are measured in patients. The reference standard for AKI diagnosis is based on established clinical criteria (KDIGO, RIFLE, or pRIFLE). The performance of the biomarker is assessed using a meta-analysis of such studies to obtain pooled sensitivity and specificity estimates [3].

- **Assessing Impact of a "Care Bundle"**

- **Objective:** To evaluate whether early intervention guided by a positive biomarker test improves patient outcomes [3].
- **Design:** Randomized controlled trial (RCT).
- **Groups:** Patients with a positive biomarker result are randomized to either receive a standardized "KDIGO care bundle" or usual care.
- **Intervention:** The care bundle includes measures to protect the kidneys, such as optimization of volume status and blood pressure, discontinuation of nephrotoxic agents, and close monitoring of serum creatinine [3].
- **Outcomes:** The primary outcome is often the severity of AKI (e.g., progression to a higher KDIGO stage), need for Renal Replacement Therapy (RRT), length of hospital stay, and mortality [3].

Visualizing the Cost-Effectiveness Analysis Workflow

The following diagram illustrates the logical structure of the decision model used in health economic evaluations of AKI biomarkers, as described in the search results [3] [5] [4].



Click to download full resolution via product page

Diagram 1: This workflow illustrates the combined decision tree and Markov model used in health economic evaluations of AKI biomarkers.

Key Findings from Existing AKI Biomarker Analyses

To inform your comparison guides, here are concrete results from published cost-effectiveness analyses on various AKI biomarkers.

Biomarker / Strategy	Population / Context	Incremental Cost-Effectiveness Ratio (ICER)	Key Findings & Conclusion
----------------------	----------------------	---	---------------------------

| **NephroCheck** (TIMP-2 • IGFBP-7) | Hospitalized UK adults [3] | £105,965 per QALY gained [3] | Not cost-effective vs. standard care at a £20,000 willingness-to-pay threshold. High decision uncertainty noted [3]. | | **NGAL (Urine, BioPorto)** | Hospitalized UK adults [3] | £539,041 per QALY gained [3] | Not cost-effective vs. standard care. Evidence base was considered insufficient to support general use [3]. | | **uL-FABP** (Urine L-FABP) | Children after cardiac surgery [4] | \$5,959 per QALY gained [4] | **Deemed cost-effective.** Added 1.43 QALYs at a justifiable additional cost. Concluded as a favorable strategy for early diagnosis [4]. |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - AKI : Uses, Interactions, Mechanism of Action | DrugBank Online 001 [go.drugbank.com]
2. - AKI | TargetMol 001 [targetmol.com]

3. - Cost and value of information effectiveness of NephroCheck... analysis [pmc.ncbi.nlm.nih.gov]
4. - Cost analysis of acute kidney injury biomarkers in... effectiveness [pubmed.ncbi.nlm.nih.gov]
5. - Cost analysis of acute kidney injury... - Biochemia Medica effectiveness [biochemia-medica.com]

To cite this document: Smolecule. [AKI-001 cost-effectiveness analysis in AKI care]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548302#aki-001-cost-effectiveness-analysis-in-aki-care>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com